![molecular formula C13H10FNO3S B2910637 Methyl 3-[(4-fluorobenzoyl)amino]-2-thiophenecarboxylate CAS No. 478080-00-1](/img/structure/B2910637.png)
Methyl 3-[(4-fluorobenzoyl)amino]-2-thiophenecarboxylate
Overview
Description
Methyl 3-[(4-fluorobenzoyl)amino]-2-thiophenecarboxylate is a chemical compound that belongs to the class of thiophene carboxylates. It has been researched extensively due to its potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of Methyl 3-[(4-fluorobenzoyl)amino]-2-thiophenecarboxylate is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by disrupting the cell membrane of microorganisms.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of fungi and bacteria, and reduce the production of amyloid beta peptides in Alzheimer's disease models.
Advantages and Limitations for Lab Experiments
One of the main advantages of Methyl 3-[(4-fluorobenzoyl)amino]-2-thiophenecarboxylate is its potential use as a lead compound for the development of new drugs. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for research on Methyl 3-[(4-fluorobenzoyl)amino]-2-thiophenecarboxylate. One of the main areas of interest is in the development of new drugs based on this compound. Other areas of research include the investigation of its mechanism of action, the exploration of its potential use in the treatment of other diseases, and the optimization of its synthesis method to improve its yield and purity.
In conclusion, this compound is a chemical compound that has potential applications in the field of medicinal chemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to develop new drugs based on it.
Synthesis Methods
The synthesis of Methyl 3-[(4-fluorobenzoyl)amino]-2-thiophenecarboxylate involves the reaction of 4-fluorobenzoic acid with thionyl chloride to form 4-fluorobenzoyl chloride. This intermediate is then reacted with methyl thiophene-2-carboxylate in the presence of a base such as triethylamine to form the final product.
Scientific Research Applications
Methyl 3-[(4-fluorobenzoyl)amino]-2-thiophenecarboxylate has been extensively researched for its potential applications in the field of medicinal chemistry. It has been found to exhibit anticancer, antifungal, and antibacterial activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
methyl 3-[(4-fluorobenzoyl)amino]thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO3S/c1-18-13(17)11-10(6-7-19-11)15-12(16)8-2-4-9(14)5-3-8/h2-7H,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCOJNUUROWERHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)NC(=O)C2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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